Cas no 55212-06-1 (5H-4,1-Benzoxathiepin-5-one,2,3-dihydro-)

5H-4,1-Benzoxathiepin-5-one,2,3-dihydro- structure
55212-06-1 structure
Product Name:5H-4,1-Benzoxathiepin-5-one,2,3-dihydro-
CAS No:55212-06-1
MF:C9H8O2S
MW:180.223621368408
CID:380300
PubChem ID:347036
Update Time:2025-04-19

5H-4,1-Benzoxathiepin-5-one,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-4,1-Benzoxathiepin-5-one,2,3-dihydro-
    • 2,3-dihydro-4,1-benzoxathiepin-5-one
    • DTXSID40324010
    • 55212-06-1
    • NSC-405476
    • NSC405476
    • Inchi: 1S/C9H8O2S/c10-9-7-3-1-2-4-8(7)12-6-5-11-9/h1-4H,5-6H2
    • InChI Key: SFBXZMHVQGINDC-UHFFFAOYSA-N
    • SMILES: S1CCOC(C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 180.02454
  • Monoisotopic Mass: 180.0245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.277
  • Boiling Point: 358.5°C at 760 mmHg
  • Flash Point: 186.2°C
  • Refractive Index: 1.601
  • PSA: 26.3
  • LogP: 1.94910
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